Cas no 62585-42-6 (Propanenitrile, 3-[(6-hydroxyhexyl)oxy]-)

• Product Name: Propanenitrile, 3-[(6-hydroxyhexyl)oxy]-
• CAS No: 62585-42-6
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 439089
• PubChem ID: 71384934
• Update Time: 2025-04-19

Propanenitrile, 3-[(6-hydroxyhexyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile, 3-[(6-hydroxyhexyl)oxy]-
• 3-(6-hydroxyhexoxy)propanenitrile
• DTXSID50807182
• 62585-42-6
• 3-[(6-HYDROXYHEXYL)OXY]PROPANENITRILE

• Inchi： 1S/C9H17NO2/c10-6-5-9-12-8-4-2-1-3-7-11/h11H,1-5,7-9H2
• InChI Key： SREWMILFFQFYOB-UHFFFAOYSA-N
• SMILES： O(CCC#N)CCCCCCO

Computed Properties

• Exact Mass: 171.12601
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• PSA: 53.25